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Compound of Interest

Compound Name: (8R)-1-methylpyrrolidin-3-amine

Cat. No.: B1321200

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The toxicological properties of (3R)-1-methylpyrrolidin-3-amine have not been
fully investigated.[1] This guide provides a summary of available safety information and
incorporates data from the closely related compound, pyrrolidine, for a more comprehensive
risk assessment. All procedures should be conducted with caution in a controlled laboratory
setting.

Chemical Identification and Physical Properties

(3R)-1-methylpyrrolidin-3-amine, with the CAS number 457097-75-5, is an organic
compound featuring a pyrrolidine ring structure.[2] It is characterized by a methyl group on the
nitrogen atom and an amine group at the 3-position, with a specific (R) stereochemistry. This
compound is typically a colorless to pale yellow liquid or solid.[2] It is soluble in water and
various organic solvents, making it a versatile building block in medicinal chemistry.[2]

Table 1: Physical and Chemical Properties
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Property

Value

Source/Notes

Chemical Name

(3R)-1-methylpyrrolidin-3-

amine

CAS Number 457097-75-5 [2]
Molecular Formula CsHi2N2 [1112][3]
Molecular Weight 100.16 g/mol [11[3]
Colorless to pale yellow liquid
Appearance ) [2]
or solid
Boiling Point Data not available [4]
Melting Point Data not available
- Soluble in water and various
Solubility [2]

organic solvents

Hazard Identification and Classification

(3R)-1-methylpyrrolidin-3-amine is classified as a hazardous substance. It is harmful if

swallowed, in contact with skin, or if inhaled. It is also known to cause skin and serious eye

irritation and may cause respiratory irritation.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin
Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye oA
Irritation

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation 4

H332: Harmful if inhaled

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory
irritation

Source: Consolidated from multiple safety data sheets.

Toxicological Data

Specific toxicological data, such as LD50 and LC50 values for (3R)-1-methylpyrrolidin-3-

amine, are not readily available as its toxicological properties have not been fully investigated.

[1] For risk assessment, data for the parent compound, pyrrolidine, is provided as a surrogate.

Table 3: Toxicological Data for Pyrrolidine (CAS 123-75-1)

Route of Exposure Species Value

LD50 Oral Rat 300 mg/kg
LC50 Inhalation Rat 1300 mg/m3, 4 h
LD50 Dermal Rabbit 1300 mg/kg

This data is for Pyrrolidine and should be used for estimation purposes only.

Experimental Protocols: Safe Handling and Storage
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Given the hazardous nature of this compound, strict adherence to safety protocols is
mandatory.

Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is critical. The following diagram illustrates the
relationship between the hazards of (3R)-1-methylpyrrolidin-3-amine and the required PPE.

Hazards of (3R)-1-methylpyrrolidin-3-amine Required Personal Protective Equipment

E—Iarmful if Inhaled (HBBZD >
D g e e i

Garmful if Swallowed (H3OZD Gererat Protection ’
[Causes Serious Eye Irritation (H31QD

Click to download full resolution via product page
Caption: PPE selection based on the hazards of (3R)-1-methylpyrrolidin-3-amine.

Handling Procedures

o Ventilation: Always handle this compound in a well-ventilated area, preferably within a
chemical fume hood.[5]

o Personal Hygiene: Wash hands thoroughly after handling. Remove and wash contaminated
clothing before reuse. Do not eat, drink, or smoke in the work area.[6]
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« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. Use
non-sparking tools and take precautionary measures against static discharge.[7][8]

o Container Handling: Keep containers tightly closed when not in use. Ground and bond
containers when transferring material.[7]

Storage

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and acids.[7]

o Keep containers tightly sealed. It is recommended to store under an inert gas like nitrogen.

[7]
e The storage area should be a designated flammables area.[7]

Emergency Procedures
First Aid Measures

Table 4: First Aid Procedures
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Exposure Route

Procedure

Inhalation

Remove to fresh air. If not breathing, give
artificial respiration. If breathing is difficult, give

oxygen. Get immediate medical attention.[7]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Get immediate medical

attention.[7]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Get immediate medical

attention.[7]

Ingestion

Do NOT induce vomiting. If the victim is
conscious and alert, give 2-4 cupfuls of milk or
water. Never give anything by mouth to an
unconscious person. Get immediate medical

attention.

Spill and Leak Response

The following workflow outlines the appropriate response to a spill or leak of (3R)-1-

methylpyrrolidin-3-amine.
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Spill or Leak Occurs

Assess Spill Size
and Immediate Risk

v

Is the Spill Minor
and Contained?

Absorb with Inert Material

Evacuate the Area o
(e.g., vermiculite, sand)

Notify EHS and Collect into a Sealed
Emergency Services Hazardous Waste Container

Clean the Area with a
Suitable Decontaminant

Dispose of Waste According
to Regulations

Click to download full resolution via product page

Caption: Emergency workflow for spills of (3R)-1-methylpyrrolidin-3-amine.

Disposal Considerations

Chemical waste generators must determine if a discarded chemical is classified as hazardous
waste.[7] Dispose of this material and its container at a licensed hazardous waste disposal
facility.[6] Do not allow the product to enter drains.[6]
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Regulatory Information

As of the date of this guide, specific occupational exposure limits (PELs, TLVs) for (3R)-1-
methylpyrrolidin-3-amine have not been established.[9] It is recommended to handle this
compound with engineering controls and work practices designed to minimize exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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